Cas no 220017-47-0 (1,2,3,4,6-Penta-O-pivaloyl-D-mannopyranose)

1,2,3,4,6-Penta-O-pivaloyl-D-mannopyranose is a fully protected derivative of D-mannose, where all hydroxyl groups are esterified with pivaloyl groups. This modification enhances the compound's stability, making it particularly useful in glycosylation reactions and carbohydrate chemistry. The pivaloyl groups provide steric protection, preventing unwanted side reactions and ensuring high selectivity during synthetic transformations. Its crystalline nature facilitates purification and handling, while its well-defined structure allows for precise control in oligosaccharide synthesis. This compound is commonly employed as an intermediate in the preparation of complex glycoconjugates and as a building block for glycosyl donors in stereoselective glycosylation protocols.

1,2,3,4,6-Penta-O-pivaloyl-D-mannopyranose structure

220017-47-0 structure

Product Name:1,2,3,4,6-Penta-O-pivaloyl-D-mannopyranose

CAS No:220017-47-0

MF:C₃₁H₅₂O₁₁

MW:600.737991333008

MDL:MFCD11112186

CID:850582

PubChem ID:87560664

Update Time:2025-10-06

1,2,3,4,6-Penta-O-pivaloyl-D-mannopyranose Chemical and Physical Properties

Names and Identifiers

- 1,2,3,4,6-Penta-O-pivaloyl-D-mannopyranose
- NULL
- (3S,4S,5R,6R)-6-((Pivaloyloxy)methyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetrakis(2,2-dimethylpropanoate)
- MDL： MFCD11112186
- Inchi： 1S/C31H52O11/c1-27(2,3)22(32)37-16-17-18(39-23(33)28(4,5)6)19(40-24(34)29(7,8)9)20(41-25(35)30(10,11)12)21(38-17)42-26(36)31(13,14)15/h17-21H,16H2,1-15H3/t17-,18-,19+,20+,21?/m1/s1
- InChI Key： PLXCBOJERHYNCS-AUGMSIGLSA-N
- SMILES： O1C([C@H]([C@H]([C@@H]([C@H]1COC(C(C)(C)C)=O)OC(C(C)(C)C)=O)OC(C(C)(C)C)=O)OC(C(C)(C)C)=O)OC(C(C)(C)C)=O

Computed Properties

Exact Mass: 600.35100
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 11
Heavy Atom Count: 42
Rotatable Bond Count: 16
Complexity: 1010
XLogP3: 7.6
Topological Polar Surface Area: 141

Experimental Properties

Melting Point: 167.0 to 171.0 deg-C
PSA: 140.73000
LogP: 4.76360

1,2,3,4,6-Penta-O-pivaloyl-D-mannopyranose Security Information

Regulatory Condition Code：Class Q (sugars, alkaloids, antibiotics, hormones)
Storage Condition：0-10°C

1,2,3,4,6-Penta-O-pivaloyl-D-mannopyranose Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM322338-5g	(3S,4S,5R,6R)-6-((Pivaloyloxy)methyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetrakis(2,2-dimethylpropanoate)	220017-47-0	95%	5g	$550	2021-06-15
Alichem	A119001651-5g	(3S,4S,5R,6R)-6-((Pivaloyloxy)methyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetrakis(2,2-dimethylpropanoate)	220017-47-0	95%	5g	$582.12	2023-09-02
Chemenu	CM322338-1g	(3S,4S,5R,6R)-6-((Pivaloyloxy)methyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetrakis(2,2-dimethylpropanoate)	220017-47-0	95%+	1g	$134	2024-07-18
abcr	AB261782-5 g	1,2,3,4,6-Penta-O-pivaloyl-D-mannopyranose; .	220017-47-0		5g	€177.00	2022-06-11
abcr	AB261782-25 g	1,2,3,4,6-Penta-O-pivaloyl-D-mannopyranose; .	220017-47-0		25g	€347.50	2022-06-11
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	P868115-250mg	1,2,3,4,6-Penta-O-pivaloyl-D-mannopyranose	220017-47-0	≥98%	250mg	￥341.10	2022-10-10
abcr	AB261782-1 g	1,2,3,4,6-Penta-O-pivaloyl-D-mannopyranose; .	220017-47-0		1 g	€406.10	2023-07-20
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	P1803-1G	1,2,3,4,6-Penta-O-pivaloyl-D-mannopyranose	220017-47-0	>98.0%(GC)	1g	¥1820.00	2024-04-17
eNovation Chemicals LLC	D964863-250mg	(3S,4S,5R,6R)-6-((Pivaloyloxy)methyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetrakis(2,2-dimethylpropanoate)	220017-47-0	98.0%	250mg	$270	2024-06-07
eNovation Chemicals LLC	D964863-1g	(3S,4S,5R,6R)-6-((Pivaloyloxy)methyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetrakis(2,2-dimethylpropanoate)	220017-47-0	98.0%	1g	$740	2024-06-07